Cas no 115104-28-4 (MK-571)

• Product Name: MK-571
• CAS No: 115104-28-4
• MF: C₂₆H₂₇ClN₂O₃S₂
• MW: 515.087183237076
• CID: 148162
• Update Time: 2025-04-19

MK-571 Chemical and Physical Properties

Names and Identifiers

• MK-571
• (E)-3-[[[3-[2-(7-CHLORO-2-QUINOLINYL)ETHENYL]PHENYL]-[[(3-DIMETHYLAMINO)-3-OXOPROPYL]THIO]METHYL]THIO]-PROPANOIC ACID, SODIUM SALT
• MK 571
• MK 571,3-[[[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl][[3-(dimethylamino)-3-oxopropyl]thio]methyl]thio]propanoicacid
• Propanoic acid,3-[[[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl][[3-(dimethylamino)-3-oxop...
• Propanoic acid,3-[[[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl][[3-(dimethylamino)-3-oxopropyl]thio]methyl]thio]-
• MK-571 NA
• MK-571 SODIUM SALT
• MK-571,NA SALT
• MK-571.Na
• L 660711
• Mk 0571
• Mk 0679
• L-660711
• L 660711, SODIUM SALT
• (3-(3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl)((3-dimethylamino-3-oxopropyl)thio)methyl)thiopropanoic acid
• 3-[[[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl][[3-(dimethylamino)-3-oxopropyl]thio]methyl]thio]propionic acid
• MK-571, NA SALT

• Inchi： 1S/C26H27ClN2O3S2/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32)/b10-6+
• InChI Key： AXUZQJFHDNNPFG-UXBLZVDNSA-N
• SMILES： ClC1C=CC2C=CC(/C=C/C3=CC=CC(=C3)C(SCCC(=O)O)SCCC(N(C)C)=O)=NC=2C=1

Computed Properties

• Exact Mass: 514.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-70°C
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
• PSA: 121.10000
• LogP: 6.47660

MK-571 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD305486)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines